Cas no 1807177-47-4 (2-Cyano-4,5-difluorobenzamide)

• Product Name: 2-Cyano-4,5-difluorobenzamide
• CAS No: 1807177-47-4
• MF: C₈H₄F₂N₂O
• MW: 182.126968383789
• CID: 4794655
• Update Time: 2025-06-08

2-Cyano-4,5-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4,5-difluorobenzamide

• Inchi： 1S/C8H4F2N2O/c9-6-1-4(3-11)5(8(12)13)2-7(6)10/h1-2H,(H2,12,13)
• InChI Key： CSYJCBMYDNLFOR-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=C(C(N)=O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 0.7
• Topological Polar Surface Area: 66.9

Additional information on 2-Cyano-4,5-difluorobenzamide

Introduction to 2-Cyano-4,5-difluorobenzamide (CAS No. 1807177-47-4)

2-Cyano-4,5-difluorobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1807177-47-4, is a fluorinated benzamide derivative that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound represents a structurally unique scaffold that combines the electron-withdrawing effects of cyano and fluorine substituents, making it a promising candidate for further exploration in drug discovery and material science applications.

The molecular structure of 2-Cyano-4,5-difluorobenzamide consists of a benzene ring substituted with two fluorine atoms at the 4th and 5th positions, and an amide functional group linked to a cyano group at the 2nd position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited for designing novel bioactive entities. The presence of both electron-withdrawing (cyano) and electron-donating (fluorine) groups creates a balance that influences the reactivity and binding affinity of the compound towards biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceuticals has been widely recognized for its ability to modulate lipophilicity, solubility, and binding interactions with enzymes and receptors. 2-Cyano-4,5-difluorobenzamide exemplifies this trend by integrating fluorine atoms into a benzamide core, which is a privileged scaffold in medicinal chemistry.

The amide group in 2-Cyano-4,5-difluorobenzamide serves as a key pharmacophoric element, enabling hydrogen bonding interactions with biological targets such as proteins and nucleic acids. The cyano group further enhances the compound's potential by contributing to its electrophilicity and reactivity in various chemical transformations. These structural features make 2-Cyano-4,5-difluorobenzamide a versatile building block for synthesizing more complex molecules with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of fluorinated benzamides like 2-Cyano-4,5-difluorobenzamide. These tools allow researchers to predict the binding modes of the compound with target proteins, optimize its pharmacokinetic properties, and identify potential lead structures for further development. The integration of machine learning algorithms has further accelerated the discovery process by enabling high-throughput virtual screening of large compound libraries.

One of the most compelling aspects of 2-Cyano-4,5-difluorobenzamide is its potential application in addressing unmet medical needs. Fluorinated benzamides have been explored in various therapeutic areas, including oncology, inflammation, and infectious diseases. For instance, studies have demonstrated that certain fluorinated benzamides exhibit inhibitory activity against enzymes involved in cancer cell proliferation and survival. The unique structural features of 2-Cyano-4,5-difluorobenzamide may contribute to its efficacy in modulating such pathways.

The synthesis of 2-Cyano-4,5-difluorobenzamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of benzoic acid derivatives followed by amidation with cyanide sources. Advances in green chemistry principles have also been applied to develop more sustainable synthetic methodologies for fluorinated compounds. These approaches aim to minimize waste generation and reduce reliance on hazardous reagents.

In conclusion,2-Cyano-4,5-difluorobenzamide (CAS No. 1807177-47-4) represents a structurally intriguing compound with significant potential in medicinal chemistry and drug development. Its unique combination of fluorine substituents and functional groups makes it an attractive candidate for further exploration. As research in fluorinated aromatic compounds continues to evolve,2-Cyano-4,5-difluorobenzamide is likely to play a crucial role in discovering novel therapeutic agents that address complex diseases.